N-(3-(Furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C24H19N5O3/c1-15-12-22(30)27-24(25-15)29-21(14-19(28-29)20-10-5-11-32-20)26-23(31)13-17-8-4-7-16-6-2-3-9-18(16)17/h2-12,14H,13H2,1H3,(H,26,31)(H,25,27,30)
• InChI Key: LXLVVNCHMUNTFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H19N5O3
• Molecular Weight: 425.4 g/mol

Description

N-(3-(Furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C24H19N5O3 and its molecular weight is 425.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation : A study explored the synthesis, reactions, and biological evaluation of new naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus. These compounds, including variants of the specified chemical structure, showed promising effects against tested Gram-positive and negative bacteria and fungi, highlighting their potential as antimicrobial agents (El-Wahab et al., 2011).

Binding and Activation of Aromatic Molecules : Another research focused on the synthesis of compounds having a specific structural framework that includes naphthalene and furan components. These compounds demonstrated the ability to bind and activate aromatic molecules, a property that could be useful in catalysis and materials science applications (Meiere et al., 2003).

Efficient Synthesis of Acetamide Derivatives : Research on the efficient synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives revealed a method that offers good yields and environmental benefits. Such derivatives, by incorporating furan and naphthalene units, could find applications in various chemical industries due to their straightforward synthesis and mild reaction conditions (Raju et al., 2022).

Novel Pyridine and Naphthyridine Derivatives : The synthesis of novel pyridine and naphthyridine derivatives, including furan and naphthalene components, was investigated for potential applications in drug discovery and development. These compounds exhibit interesting chemical properties that could be beneficial for developing new therapeutic agents (Abdelrazek et al., 2010).

Antibacterial Activity of N-Substituted Pyrazolines : A study on the synthesis and in-vitro antibacterial activity of N-substituted 5-(furan-2-yl)-phenyl pyrazolines demonstrated significant antibacterial activities. These findings suggest the potential of such compounds in developing new antibacterial agents (Rani et al., 2015).